N-quinolin-8-yl-1-benzofuran-2-carboxamide

• Molecular Formula: C18H12N2O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: N-quinolin-8-yl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H12N2O2/c21-18(16-11-13-5-1-2-9-15(13)22-16)20-14-8-3-6-12-7-4-10-19-17(12)14/h1-11H,(H,20,21)
• InChI Key: FADFUZMVMOVYDD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=CC4=C3N=CC=C4

Description

N-quinolin-8-yl-1-benzofuran-2-carboxamide, also known as QBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. QBC belongs to the class of benzofuran derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

N-quinolin-8-yl-1-benzofuran-2-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to exhibit anticancer, antibacterial, and antifungal activities. In material science, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been used as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The mechanism of action of N-quinolin-8-yl-1-benzofuran-2-carboxamide is not fully understood, but it is believed to involve the inhibition of enzymes or binding to specific receptors. In anticancer studies, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to induce apoptosis and inhibit cell proliferation by targeting the mitochondrial pathway. In antibacterial and antifungal studies, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to disrupt the cell membrane and inhibit the growth of microorganisms.
Biochemical and Physiological Effects
N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects, depending on the application. In anticancer studies, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to reduce tumor growth and increase survival rates in animal models. In antibacterial and antifungal studies, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to have broad-spectrum activity against a range of microorganisms. In material science, N-quinolin-8-yl-1-benzofuran-2-carboxamide has been used to synthesize materials with unique properties, such as fluorescent and magnetic properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-quinolin-8-yl-1-benzofuran-2-carboxamide in lab experiments is its versatility. N-quinolin-8-yl-1-benzofuran-2-carboxamide can be used in various applications, such as medicinal chemistry, material science, and analytical chemistry. Another advantage is its stability, which allows for long-term storage and easy handling. However, one limitation of using N-quinolin-8-yl-1-benzofuran-2-carboxamide is its relatively high cost compared to other compounds. Additionally, the mechanism of action of N-quinolin-8-yl-1-benzofuran-2-carboxamide is not fully understood, which can make it challenging to optimize its use in certain applications.

Future Directions

There are several future directions for the research and development of N-quinolin-8-yl-1-benzofuran-2-carboxamide. In medicinal chemistry, N-quinolin-8-yl-1-benzofuran-2-carboxamide could be further optimized for its anticancer, antibacterial, and antifungal activities. In material science, N-quinolin-8-yl-1-benzofuran-2-carboxamide could be used to synthesize materials with even more unique properties. In analytical chemistry, N-quinolin-8-yl-1-benzofuran-2-carboxamide could be used to develop new methods for the detection of metal ions. Additionally, the mechanism of action of N-quinolin-8-yl-1-benzofuran-2-carboxamide could be further elucidated to better understand its potential applications.
Conclusion
In conclusion, N-quinolin-8-yl-1-benzofuran-2-carboxamide is a chemical compound with significant potential in various fields, including medicinal chemistry, material science, and analytical chemistry. The synthesis of N-quinolin-8-yl-1-benzofuran-2-carboxamide is relatively straightforward, and its stability allows for easy handling. N-quinolin-8-yl-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects, depending on the application. While there are some limitations to using N-quinolin-8-yl-1-benzofuran-2-carboxamide, there are also many future directions for its research and development.

Synthesis Methods

The synthesis of N-quinolin-8-yl-1-benzofuran-2-carboxamide involves the reaction of 8-aminoquinoline with 2-bromo-1-benzofuran in the presence of a palladium catalyst. This reaction leads to the formation of N-quinolin-8-yl-1-benzofuran-2-carboxamide as a yellow solid with a melting point of 267-269°C. The purity of N-quinolin-8-yl-1-benzofuran-2-carboxamide can be confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.